Cas no 917388-67-1 (Benzenemethanamine, 4-amino-3,5-dimethyl-)

Benzenemethanamine, 4-amino-3,5-dimethyl- Properties

Names and Identifiers

• Benzenemethanamine, 4-amino-3,5-dimethyl-
• 4-(aminomethyl)-2,6-dimethylaniline
• DDWHVGXUKKJOMM-UHFFFAOYSA-N
• DTXSID60668468
• starbld0019397
• 4-amino-3,5-dimethylbenzylamine
• SB76271
• EN300-2532042
• 917388-67-1
• BENZENEMETHANAMINE, 4-AMINO-3,5-DIMETHYL-
• SCHEMBL4351698
• DB-342265
• G68363
• +Expand

• InChIKey： DDWHVGXUKKJOMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H14N2/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4H,5,10-11H2,1-2H3
• SMILES： CC1=CC(=CC(=C1N)C)CN

Computed Properties

• Exact Mass: 150.115698455g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.115698455g/mol
• Heavy Atom Count: 11
• Complexity: 113
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 52Ų